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Compound of Interest

Compound Name: Drazoxolon

Cat. No.: B15551554

This guide provides essential safety and logistical information for the proper disposal of
Drazoxolon, a fungicide recognized for its toxicity and environmental hazards. Adherence to
these procedural steps is critical for ensuring the safety of laboratory personnel and minimizing
environmental contamination. This document is intended for researchers, scientists, and drug
development professionals who handle this chemical.

Drazoxolon: Hazard Profile and Safety Summary

Drazoxolon is a potent chemical that requires careful handling throughout its lifecycle,
including disposal. It is classified as toxic if swallowed and demonstrates high toxicity to aquatic
life with long-lasting effects.[1][2][3][4] Due to its hazardous nature, Drazoxolon is not
approved for use as a plant protection agent in the European Union or Great Britain.[2]

Key Hazard Information:
o Acute Oral Toxicity: Toxic if swallowed.

o Environmental Hazard: Very toxic to aquatic life, with both acute and chronic impacts. It is
classified as a marine pollutant.

All handling and disposal procedures must be conducted in accordance with the information
provided in the product's Safety Data Sheet (SDS) and all applicable local, regional, and
national regulations.
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Quantitative Hazard Data

The following table summarizes the key quantitative toxicity and classification data for

Drazoxolon.

Metric Value

Classification/Rem
Source(s)
arks

Acute Toxicity, Oral

LD50 (Oral, rat) 126 mg/kg

(Category 3)

Acute Toxicity, Oral
LD50 (Oral, mouse) 129 mg/kg

(Category 3)
GHS Hazard Code H301 Toxic if swallowed

Very toxic to aquatic
GHS Hazard Code H400 )

life

Very toxic to aquatic
GHS Hazard Code H410 life with long lasting

effects

Toxic Solid, Organic,
UN Number 2811

N.O.S.

Step-by-Step Disposal Protocol

The proper disposal of Drazoxolon waste is a regulated process that depends on the form of

the waste—unused product, empty containers, or spill-related materials.

Before beginning any disposal-related activities, ensure you are wearing appropriate PPE,

including:

¢ Chemical-resistant gloves

o Safety goggles or a face shield

e Alab coat or protective apron
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling powders or creating solutions.

Unwanted or expired Drazoxolon must be treated as hazardous waste.

e Do Not Dispose in Standard Waste Streams: NEVER pour Drazoxolon down the drain, into
toilets, or dispose of it in general trash. This material is very toxic to aquatic ecosystems and
can contaminate waterways. Do not attempt to bury or burn the chemical.

» Package for Disposal:
o Keep the chemical in its original, clearly labeled container whenever possible.

o If repackaging is necessary, use a sealed, leak-proof container compatible with the
chemical. Clearly label the new container as "Hazardous Waste: Drazoxolon."

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Store the sealed waste container in a designated, secure, and locked-up area until it can
be collected.

Empty Drazoxolon containers are also considered hazardous waste until properly
decontaminated. Never reuse them for any other purpose.

 Triple-Rinsing Procedure:

o Fill the empty container approximately one-quarter full with a suitable solvent (e.g., as
recommended by the manufacturer or your EHS department; water is not suitable as
Drazoxolon is practically insoluble in it).

o Securely cap the container and shake vigorously for at least 30 seconds.
o Pour the rinse solvent (rinsate) into a designated hazardous waste container.

o Repeat this rinsing process two more times.
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o Container Disposal:

o After triple-rinsing, the container may be disposed of through your institution's approved
waste stream for decontaminated chemical containers. Check with your EHS office for
specific procedures.

o Puncture or crush the container to prevent reuse.

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and
environmental contamination.

e Ensure Safety: Evacuate non-essential personnel from the area. Ensure the area is well-
ventilated and you are wearing appropriate PPE.

» Contain the Spill: For solid spills, carefully sweep or scoop the material to prevent dust from
becoming airborne. For liquid spills, create a dike around the spill using an absorbent, inert
material like vermiculite, dry sand, or earth.

» Absorb and Collect: Cover the spill with the absorbent material. Once fully absorbed,
carefully scoop the material into a sealable container labeled "Hazardous Waste:
Drazoxolon Spill Debris.”

o Clean the Area: Wipe the spill area with a cloth and a suitable solvent to remove any
remaining residue. Dispose of the cleaning materials as hazardous waste.

o Final Disposal: Seal and store the waste container for collection by your hazardous waste
management service.

Drazoxolon Disposal Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of Drazoxolon waste.
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Identify Drazoxolon Waste

What is the form of the waste?

Product

Empty Container

Unused / Expired Drazoxolon

A

1. Triple-rinse with appropriate solvent.
2. Collect rinsate as hazardous waste.

Spill Material

Y

§

1. Contain spill with inert absorbent.
Collect material in sealed containe

)

Dispose of decontaminated container
per institutional guidelines.

A Y

1. Package in sealed, labeled container.
2. Store in secure, designated area.

Contact EHS or Licensed Contractor
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Drazoxolon waste management.
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Disclaimer: This document provides guidance based on publicly available safety information. It
is not a substitute for the product's Safety Data Sheet (SDS), which should always be
consulted as the primary source of information. Always comply with the specific regulations and
procedures established by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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